Cas no 2229629-10-9 (methyl 3-amino-2-(2,3-dihydro-1,4-benzodioxin-2-yl)propanoate)

• Product Name: methyl 3-amino-2-(2,3-dihydro-1,4-benzodioxin-2-yl)propanoate
• CAS No: 2229629-10-9
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 6381886
• PubChem ID: 165827129
• Update Time: 2025-06-11

methyl 3-amino-2-(2,3-dihydro-1,4-benzodioxin-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-(2,3-dihydro-1,4-benzodioxin-2-yl)propanoate
• EN300-2001315
• 2229629-10-9

• Inchi： 1S/C12H15NO4/c1-15-12(14)8(6-13)11-7-16-9-4-2-3-5-10(9)17-11/h2-5,8,11H,6-7,13H2,1H3
• InChI Key： UWACBGULFKOCEQ-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OCC1C(C(=O)OC)CN

Computed Properties

• Exact Mass: 237.10010796g/mol
• Monoisotopic Mass: 237.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 70.8Ų

Additional information on methyl 3-amino-2-(2,3-dihydro-1,4-benzodioxin-2-yl)propanoate

Comprehensive Overview of Methyl 3-amino-2-(2,3-dihydro-1,4-benzodioxin-2-yl)propanoate (CAS No. 2229629-10-9)

Methyl 3-amino-2-(2,3-dihydro-1,4-benzodioxin-2-yl)propanoate (CAS No. 2229629-10-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This ester derivative, characterized by the presence of a 2,3-dihydro-1,4-benzodioxin moiety and an amino-propanoate group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular formula and precise stereochemistry make it a subject of interest for drug discovery and material science.

The compound's benzodioxin core is a privileged scaffold in medicinal chemistry, often associated with antioxidant, anti-inflammatory, and neuroprotective properties. Researchers have explored its derivatives for targeting G-protein-coupled receptors (GPCRs) and enzyme inhibition, aligning with current trends in precision medicine and small-molecule therapeutics. The methyl ester functionality further enhances its solubility, making it suitable for drug formulation and in vitro studies.

In the context of green chemistry, methyl 3-amino-2-(2,3-dihydro-1,4-benzodioxin-2-yl)propanoate has been investigated for its potential in sustainable synthesis routes. Recent publications highlight its role in catalyzed asymmetric reactions, addressing the growing demand for chiral building blocks in agrochemicals and pharmaceuticals. This aligns with the industry's shift toward atom-economical processes and reduced environmental impact.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are critical for characterizing this compound's purity and stability. Its logP and pKa values, often queried in ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) studies, are essential for predicting its pharmacokinetic behavior. These metrics are frequently searched by professionals optimizing lead compounds for clinical trials.

The compound's nomenclature, including its IUPAC name and CAS registry number (2229629-10-9), is a common search term among chemists verifying synthetic protocols or regulatory compliance. Additionally, its structural similarity to benzodioxane-based drugs has spurred interest in structure-activity relationship (SAR) studies, a trending topic in computational chemistry forums.

Emerging applications of methyl 3-amino-2-(2,3-dihydro-1,4-benzodioxin-2-yl)propanoate include its use in peptide mimetics and prodrug design, areas gaining traction due to advancements in bioconjugation techniques. Its compatibility with solid-phase synthesis also makes it relevant for combinatorial chemistry libraries, a hotspot for high-throughput screening.

In summary, CAS No. 2229629-10-9 represents a multifaceted tool for researchers navigating drug development, materials science, and synthetic methodology. Its integration into contemporary research pipelines underscores its value in addressing challenges like target selectivity and metabolic stability, making it a compound of enduring relevance.